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Compound of Interest

5-Chloro-3-(2-
Compound Name:

fluorophenyl)benzoic acid
CAS No.: 1214371-99-9

Cat. No.: B6340799

Get Quote

Technical Guide: 5-Chloro-3-(2-
fluorophenyl)benzoic acid

Safety, Handling, and Research Application Profile

Part 1: Executive Summary & Compound Identity

5-Chloro-3-(2-fluorophenyl)benzoic acid is a halogenated biaryl carboxylic acid used
primarily as a scaffold in medicinal chemistry. It serves as a key intermediate in the synthesis of
protein-protein interaction inhibitors and kinase inhibitors, leveraging the biaryl twist angle
induced by the ortho-fluorine to optimize ligand binding pockets.

Due to its specific substitution pattern, this compound is often a custom-synthesized building
block rather than a high-volume commodity chemical. This guide provides a safety and
handling framework based on Structure-Activity Relationship (SAR) data from analogous biaryl
benzoic acids.
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Chemical Identification

Property Detail

Chemical Name 5-Chloro-3-(2-fluorophenyl)benzoic acid

5-chloro-2'-fluoro-[1,1'-biphenyl]-3-carboxylic

IUPAC Name _
acid
Molecular Formula C13HsCIFO2
Molecular Weight 250.65 g/mol
Physical State Solid (Powder)
. DMSO, Methanol, Ethyl Acetate; Low solubility
Solubility )
in water.
pKa (Predicted) ~3.8 — 4.1 (Carboxylic acid moiety)

Part 2: Hazard Identification & Risk Assessment
(GHS)

As a halogenated benzoic acid derivative, this compound exhibits properties consistent with the
Skin/Eye/Respiratory Irritant class. While specific toxicological data may be limited for this
exact isomer, standard safety protocols for biaryl acids apply.

GHS Classification (Predicted)

Based on functional group analysis and analogs (e.g., 3-chlorobenzoic acid, biphenyl-4-
carboxylic acid):

» Signal Word:WARNING

e Hazard Statements:

o

H315: Causes skin irritation.[1][2]

[¢]

H319: Causes serious eye irritation.[1][3]

[¢]

H335: May cause respiratory irritation.
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e Precautionary Statements:
o P261: Avoid breathing dust/fume.[1][3]
o P280: Wear protective gloves/eye protection/face protection.[2][3]

o P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes.[4]
Remove contact lenses if present and easy to do.[1][3] Continue rinsing.[3]

Critical Toxicology Insights

 Biaryl Toxicity: Biphenyl derivatives can sometimes exhibit specific metabolic activation.
However, the presence of the carboxylic acid group generally facilitates rapid excretion via
glucuronidation, reducing the risk of bioaccumulation compared to neutral lipophilic biaryls.

o Fluorine Effect: The ortho-fluorine atom increases metabolic stability of the phenyl ring but
does not typically introduce acute specific toxicity (unlike fluoroacetic acid derivatives).

e Sensitization: No specific data exists; treat as a potential sensitizer until proven otherwise.

Part 3: Synthesis & Impurity Profile[5]

Understanding the synthesis is crucial for identifying potential impurities (e.g., heavy metals)
that affect downstream biological assays.

Primary Synthesis Route (Suzuki-Miyaura Coupling)

The most robust route involves the coupling of a 3,5-disubstituted benzoic acid precursor with a

boronic acid.

Workflow Diagram: Synthesis & Impurity Tracking
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Figure 1: Standard synthetic pathway via Suzuki coupling. Note the potential for Palladium (Pd)
carryover, which must be scavenged if the compound is intended for cellular assays.

Impurity Management

» Palladium (Pd): If used in biological screening, Pd residues can yield false positives. Use
SiliaMetS® or similar scavengers to reduce Pd < 10 ppm.

e Boronic Acid: Unreacted 2-fluorophenylboronic acid may co-precipitate. It is detectable via *H
NMR (distinct aromatic region shifts).[5]

Part 4: Safe Handling & Storage Protocols
Engineering Controls

» Enclosure: Handle all solid weighing and transfers inside a certified Chemical Fume Hood.

 Static Control: Dry organic powders can be electrostatically charged. Use anti-static
weighing boats and ground equipment if handling >100g.

Personal Protective Equipment (PPE) Matrix
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Task Respiratory Dermal (Gloves) EyelFace

o Fume Hood (No mask o
Weighing (<1g) Nitrile (0.11mm) Safety Glasses
needed)

N95/P100 (if outside

Synthesis/Scale-up hood) Double Nitrile or Butyl Chemical Goggles
00
) Nitrile + Tyvek )
Spill Cleanup P100 Half-mask Goggles + Shield
Sleeves

Storage Conditions

o Temperature: Ambient (15-25°C).

e Environment: Store in a tightly sealed container. Hygroscopicity is low, but moisture can

promote clumping.

¢ Incompatibility: Keep away from strong oxidizing agents and strong bases (forms salts).

Part 5: Emergency Response & Disposal

Self-Validating Protocol: In the event of exposure, the immediate response must neutralize the
specific interaction mechanism (acidic irritation).

First Aid Measures

o Eye Contact: Immediate irrigation is critical. The carboxylic acid group can cause corneal
opacity if left untreated. Flush for 15 minutes lifting eyelids.

o Skin Contact: Wash with soap and water.[1][3] Do not use organic solvents (ethanol/DMSO)
as they may increase transdermal absorption of the compound.

 Inhalation: Move to fresh air. If wheezing occurs (acidic irritation of mucous membranes),

seek medical attention.

Fire Fighting

o Media: Water spray, Carbon dioxide (COz), Dry chemical.
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e Hazards: Emits toxic fumes under fire conditions: Hydrogen Chloride (HCI), Hydrogen
Fluoride (HF), Carbon Monoxide (CO).

o Note: The presence of Fluorine necessitates full SCBA gear for firefighters to prevent HF
inhalation.

Waste Disposal[1][3]

o Stream: Dissolve in a combustible solvent and burn in a chemical incinerator equipped with
an afterburner and scrubber (essential for HF/HCI neutralization).

e Do NOT: Dispose of via sink or general trash.

Part 6: References

o National Center for Biotechnology Information (2023).PubChem Compound Summary for
Biaryl Carboxylic Acids. Retrieved from [Link]

o European Chemicals Agency (ECHA).C&L Inventory: Benzoic acid derivatives hazard
classification. Retrieved from [Link]

e Miyaura, N., & Suzuki, A. (1995). "Palladium-Catalyzed Cross-Coupling Reactions of
Organoboron Compounds." Chemical Reviews, 95(7), 2457-2483. (Reference for Synthesis
Context).

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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e 5. Synthesis and Antiviral Activity of 5-(4-Chlorophenyl)-1,3,4-Thiadiazole Sulfonamides -
PMC [pmc.ncbi.nim.nih.gov]

» To cite this document: BenchChem. [5-Chloro-3-(2-fluorophenyl)benzoic acid safety data
sheet (SDS)]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b6340799/docs#5-chloro-3-2-fluorophenyl-benzoic-
acid-safety-data-sheet-sds]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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